Cas no 1215295-85-4 (5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1215295-85-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD14702927
• CID: 1088330
• PubChem ID: 51072283
• Update Time: 2025-06-18

5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde
• 5-cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 5-cyclopropyl-1-methylpyrazole-4-carbaldehyde
• Z1160901806
• MFCD14702927
• DTXSID30679768
• G21891
• 1215295-85-4
• AKOS006345257
• BS-26565
• CS-0442556
• STL587120
• EN300-226030

• MDL： MFCD14702927
• Inchi： 1S/C8H10N2O/c1-10-8(6-2-3-6)7(5-11)4-9-10/h4-6H,2-3H2,1H3
• InChI Key： IOBBCYDUCNTMEV-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1C1CC1

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 0.3

Additional information on 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No: 1215295-85-4)

5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1215295-85-4, belongs to the pyrazole class of molecules, which are known for their broad spectrum of pharmacological applications. Pyrazoles are five-membered aromatic rings containing two adjacent nitrogen atoms, and they serve as versatile scaffolds in drug discovery. The presence of a cyclopropyl group and a formyl aldehyde functionality in 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde enhances its chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

The 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde molecule exhibits distinct electronic and steric properties due to the combination of its cyclopropyl substituent and the electron-withdrawing formyl group. These features make it an attractive candidate for further derivatization and exploration in medicinal chemistry. The cyclopropyl ring introduces steric hindrance, which can influence the binding affinity of the compound to biological targets, while the aldehyde group provides a reactive site for further functionalization, such as condensation reactions with various nucleophiles.

In recent years, there has been growing interest in pyrazole derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, antiviral, and anticancer applications. The structural flexibility of pyrazoles allows for the introduction of diverse substituents, enabling the fine-tuning of their biological activity. Specifically, 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde has been investigated for its potential role in modulating enzyme activity and interacting with biological macromolecules.

One of the most compelling aspects of 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde is its utility as a building block in the synthesis of more complex molecules. The formyl aldehyde group can undergo condensation reactions with amines to form Schiff bases, which are known for their diverse biological activities. Additionally, the cyclopropyl group can be further modified through various chemical transformations, such as halogenation or hydroxylation, to explore new pharmacophores. These synthetic possibilities make 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde a valuable asset in drug discovery pipelines.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Pyrazoles, in particular, have been extensively studied for their ability to interact with biological targets at the molecular level. The nitrogen atoms in the pyrazole ring can form hydrogen bonds with complementary groups on proteins and nucleic acids, while the aromatic system provides hydrophobic interactions that enhance binding affinity. The incorporation of additional functional groups can further optimize these interactions.

The 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde molecule has been explored in several preclinical studies for its potential therapeutic effects. Researchers have focused on its ability to modulate enzyme activity, particularly enzymes involved in inflammatory pathways. By inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), this compound may offer a novel approach to treating inflammatory diseases. Additionally, its interaction with other biological targets has been investigated, including receptors and ion channels.

The synthesis of 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the cyclopropyl group can be achieved through various strategies, including cyclopropanation reactions or cross-coupling techniques. The formyl aldehyde functionality is typically introduced via oxidation or formylation reactions. These synthetic routes demonstrate the compound's accessibility and utility as a starting material for further chemical exploration.

In conclusion, 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No: 1215295-85-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery. The combination of a cyclopropyl group and a formyl aldehyde functionality provides numerous opportunities for synthetic modification and biological investigation. As research continues to uncover new applications for pyrazole derivatives, compounds like 5-Cyclopropyl-1-methyl-1H-pyrazole-4-carbaldehyde will undoubtedly play a crucial role in developing innovative therapeutic strategies.